Cas no 383199-85-7 (Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-)
383199-85-7 structure
Product Name:Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
CAS No:383199-85-7
MF:C10H10F2N2O2S
MW:260.260407924652
CID:1489343
PubChem ID:12096592
Update Time:2025-04-21
Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
- 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine
- 383199-85-7
- DB-379554
- SCHEMBL3043208
- RAXMVOYLSJCNTN-UHFFFAOYSA-N
-
- Inchi: 1S/C10H10F2N2O2S/c11-8-5-7(14(15)16)6-9(12)10(8)13-1-3-17-4-2-13/h5-6H,1-4H2
- InChI Key: RAXMVOYLSJCNTN-UHFFFAOYSA-N
- SMILES: S1CCN(C2C(=CC(=CC=2F)[N+](=O)[O-])F)CC1
Computed Properties
- Exact Mass: 260.0432
- Monoisotopic Mass: 260.04310506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.4Ų
Experimental Properties
- PSA: 46.38
Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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